Methyl 2-[(3-pyridinylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• IUPAC Name: methyl 2-(pyridine-3-carbonylamino)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C16H16N2O3S/c1-21-16(20)13-11-6-2-3-7-12(11)22-15(13)18-14(19)10-5-4-8-17-9-10/h4-5,8-9H,2-3,6-7H2,1H3,(H,18,19)
• InChI Key: YZEOWFRHFAPCKP-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3=CN=CC=C3
• Molecular Formula: C16H16N2O3S
• Molecular Weight: 316.4 g/mol
• CAS No.: 301694-34-8

Description

“Methyl 2-[(3-pyridinylcarbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate” is a chemical compound with the molecular formula C16H16N2O3S. It is provided to early discovery researchers as part of a collection of rare and unique chemicals.

Physical and Chemical Properties Analysis

The physical and chemical properties of “this compound” are not fully detailed in the search results. The compound has a molecular weight of 316.382. More specific properties like melting point, boiling point, density, etc., are not available in the search results.

Scientific Research Applications

Crystal Structure Analysis

The compound's crystal structure has been elucidated, revealing a thiophene ring substituted by a 2-amino group and a 3-methyl ester group. The orientation of the carbonyl group is cis to the C2=C3 double bond, with the crystal structure being stabilized by intra- and intermolecular N-H···O hydrogen bonds (Vasu, K. Nirmala, D. Chopra, S. Mohan, J. Saravanan, 2004).

Biological Activity

Several derivatives of the core structure have been studied for their biological activities. Notably, two thiophene-3-carboxamide derivatives have shown antibacterial and antifungal properties. Their molecular conformations, including coplanar and tilted arrangements with respect to the thiophene rings, contribute to these activities (Vasu, K. Nirmala, D. Chopra, S. Mohan, J. Saravanan, 2005).

Chemical Synthesis

The compound's chemistry allows for various synthetic applications, such as the phosphine-catalyzed [4 + 2] annulation with N-tosylimines, leading to ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates. This process demonstrates complete regioselectivity and excellent yields, expanding the reaction scope and enabling the synthesis of ethyl 2,6-cis-disubstituted derivatives with high diastereoselectivities (Xue-Feng Zhu, J. Lan, O. Kwon, 2003).

Antimicrobial and Anti-inflammatory Applications

Further modifications of ethyl 2-amino-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate have led to compounds with significant antimicrobial and anti-inflammatory activities. These compounds, upon treatment with aromatic aldehydes, form Schiff bases that exhibit promising biological activities (B. Narayana, B. V. Ashalatha, K. K. V. Raj, N. Kumari, 2006).

Potential Anti-inflammatory Agents

Methyl 3-hydroxythieno[2,3-b]pyridine-2-carboxylate, synthesized as part of research targeting novel anti-inflammatory agents, is based on the anti-inflammatory activity of structurally related molecules. This highlights the compound's potential as a lead structure for developing new anti-inflammatory drugs (Gerard P. Moloney, 2001).